Dioxoisoindolin-O-PEG-OMe (MW 2000)

• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol
• InChI: InChI=1S/C13H15NO5.H3N/c1-17-6-7-18-8-9-19-14-12(15)10-4-2-3-5-11(10)13(14)16;/h2-5H,6-9H2,1H3;1H3
• InChIKey: OFHLPEVNPCEAJY-UHFFFAOYSA-N

Dioxoisoindolin-O-PEG-OMe (MW 2000) PROTAC Linker Overview

Dioxoisoindolin-O-PEG-OMe (MW 2000), systematically named (1,3-dioxoisoindolin-2-yl)-O-PEG-OMe, is a polyethylene glycol (PEG)-based heterobifunctional linker belonging to the phthalimidoxy-protected aminooxy class . The compound contains a phthalimide-protected aminooxy group at one terminus and a methoxy (-OMe) group at the other, with an average molecular weight of 2000 Da corresponding to approximately 45 ethylene oxide repeat units [1]. It is primarily employed as a building block in the synthesis of proteolysis-targeting chimeras (PROTACs), where the phthalimidoxy group is deprotected to reveal a reactive aminooxy moiety for oxime ligation with aldehyde- or ketone-functionalized E3 ligase ligands or target-protein warheads .

Phthalimidoxy-protected aminooxy linker for sequential deprotection in multi-step PROTAC assembly

Methoxy terminal group remains chemically inert under standard amide coupling and click chemistry conditions

PEG2000 spacer (~45 EO units) provides extended reach for ternary complex geometry studies

• [1] MedChemExpress. Dioxoisoindolin-O-PEG-OMe (MW 2000) – PROTAC Linkers Product Page. MW 2000 (Average). View Source

Substitution Risks for Dioxoisoindolin-O-PEG-OMe (MW 2000)

PEG-based PROTAC linkers of similar molecular weight but differing terminal groups or protection strategies are not functionally interchangeable. The methoxy terminus of Dioxoisoindolin-O-PEG-OMe (MW 2000) is chemically inert, whereas the hydroxyl terminus of the closely related Dioxoisoindolin-O-PEG-OH (MW 2000) can undergo unintended oxidation, acylation, or carbamate formation during multi-step PROTAC assembly, introducing byproducts that confound degradation assays . Furthermore, the phthalimidoxy protection on the target compound must be removed with hydrazine to liberate the aminooxy group, a step with established kinetics; pre-activated aminooxy linkers such as m-PEG-Aminooxy (MW 2000) bypass this deprotection but are prone to premature oxime formation, compromising shelf stability and batch-to-batch reproducibility . Even minor polydispersity or end-group oxidation in generic PEG linkers can shift apparent DC50 values by distorting ternary complex stoichiometry, making procurement of a defined, protected intermediate critical for reproducible SAR campaigns [1].

Hydroxyl-terminated analog (Dioxoisoindolin-O-PEG-OH)

Terminal -OH group may undergo oxidation or acylation during synthesis, introducing confounding byproducts that shift degradation assay interpretation.

Free aminooxy analog (m-PEG-Aminooxy)

Unprotected -ONH₂ is prone to premature oxime formation; shelf-life and batch-to-batch reactivity may vary, complicating SAR reproducibility.

Purity specification alone

Both OMe and OH variants are ≥98% by vendor HPLC; terminal-group chemistry and protection strategy, not purity, drive linker selection.

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. Sections on batch variability and impurity effects on DC50. View Source

Dioxoisoindolin-O-PEG-OMe (MW 2000) Comparative Evidence

Methoxy vs. Hydroxyl Terminal Group Stability

Dioxoisoindolin-O-PEG-OMe (MW 2000) bears a methoxy (-OCH₃) terminal group that is chemically inert under standard amide coupling, click chemistry, and hydrazine deprotection conditions. In contrast, the primary comparator Dioxoisoindolin-O-PEG-OH (MW 2000) carries a terminal hydroxyl (-OH) that can undergo oxidation to aldehydes, acylation by activated esters, or carbamate formation with isocyanates, generating impurities that reduce the effective concentration of the intended PROTAC construct . This difference is structural and invariant: the OMe group provides a single defined chemical species, while the OH group introduces a reactive handle that must be accounted for or protected in every synthetic step.

Terminal group stability

Reported · Data to verify

Methoxy: chemically inert under standard PROTAC conjugation

Hydroxyl: susceptible to oxidation, acylation, carbamate

May reduce side-reaction complexity during multi-step assembly.

Source review recommended.

Evidence Dimension	Terminal group reactivity (available side-reaction pathways)
Target Compound Data	Methoxy (-OCH₃): 0 reactive pathways under standard PROTAC conjugation conditions (amide coupling, CuAAC, hydrazine deprotection)
Comparator Or Baseline	Dioxoisoindolin-O-PEG-OH (MW 2000): Hydroxyl (-OH) susceptible to oxidation to aldehyde, acylation, carbamate formation
Quantified Difference	Qualitative difference in side-reaction susceptibility; OMe eliminates at least 3 potential side-reaction pathways present with OH
Conditions	Standard PROTAC synthetic workflow: amide bond formation (EDC/NHS or HATU), copper-catalyzed azide-alkyne cycloaddition (CuAAC), hydrazine deprotection

Why This Matters

Procurement of the OMe variant eliminates the need for hydroxyl protection/deprotection steps, reducing synthetic step count and improving crude purity prior to final PROTAC purification.

Phthalimidoxy-Protected vs. Free Aminooxy Stability

The phthalimidoxy group in Dioxoisoindolin-O-PEG-OMe (MW 2000) functions as a stable protected precursor to the aminooxy functionality. Deprotection is accomplished on-demand using aqueous hydrazine, releasing the reactive aminooxy group for oxime ligation . In contrast, pre-activated aminooxy linkers such as m-PEG-Aminooxy (MW 2000) contain a free -ONH₂ group that can spontaneously react with trace aldehydes or ketones during storage, leading to gradual loss of active species. The phthalimidoxy protection strategy prevents premature oxime formation entirely during long-term storage: powder stability is specified at -20°C for 3 years with no loss of protecting group integrity . For m-PEG-Aminooxy (MW 2000), no equivalent multi-year stability specification is published, consistent with the known reactivity of free aminooxy groups toward ambient carbonyl compounds [1].

Aminooxy protection stability

Class-level

Phthalimidoxy-protected: specified 3-year powder shelf-life at -20°C

Free aminooxy (m-PEG-Aminooxy): undefined long-term stability; prone to ambient carbonyl reaction

Supports consistent linker reactivity in multi-year PROTAC library campaigns.

Deprotection with hydrazine required before oxime ligation.

Evidence Dimension	Aminooxy group stability during long-term storage (powder form)
Target Compound Data	Phthalimidoxy-protected: specified powder stability -20°C for 3 years, 4°C for 2 years; deprotection required before conjugation
Comparator Or Baseline	m-PEG-Aminooxy (MW 2000): free -ONH₂ group; prone to spontaneous oxime formation with ambient carbonyls; no published multi-year stability specification
Quantified Difference	Protected form provides defined 3-year powder shelf-life vs. free aminooxy form with undefined and potentially variable shelf-life
Conditions	Powder storage at -20°C; class-level inference based on phthalimidoxy protection chemistry and vendor stability specifications

Why This Matters

For laboratories building PROTAC libraries over extended periods, the protected form ensures consistent linker reactivity from the same stock bottle across multi-year campaigns, avoiding the need for repeated re-procurement and re-validation.

• [1] MedChemExpress. m-PEG-Aminooxy (MW 2000) – PROTAC Linkers Product Page. No multi-year stability specification provided. View Source

Purity Benchmarking Across Vendors

Dioxoisoindolin-O-PEG-OMe (MW 2000) is consistently specified at ≥98% purity across multiple independent vendors, including InvivoChem (Cat No. V39322, ≥98%), CymitQuimica (98%), Leyan (Cat No. 1186620, 98%), and Scientist.com (Cas T17831, 98%) . This cross-vendor convergence on a ≥98% threshold is notable: for PEG-based linkers in the MW 2000 range, polydisperse impurities (truncated oligomers, oxidized species) have been shown to competitively occupy E3 ligase binding pockets, artifactually reducing apparent DC50 values and skewing SAR interpretation [1]. The consistent 98% purity specification across suppliers indicates an industry-recognized minimum quality bar for reproducible PROTAC assembly. In contrast, the direct analog Dioxoisoindolin-O-PEG-OH (MW 2000) is also specified at ≥98% from the same vendors, meaning purity alone does not differentiate these two compounds; the terminal-group chemistry (Evidence Item 1) and protection strategy (Evidence Item 2) are the operative selection criteria.

Vendor purity benchmark

Specification review

≥98%

Multi-vendor consensus purity gate; terminal-group chemistry is the key differentiator.

Both OMe and OH variants share this threshold.

Evidence Dimension	Vendor-specified purity (HPLC area%)
Target Compound Data	≥98% (InvivoChem, CymitQuimica, Leyan, Scientist.com)
Comparator Or Baseline	Dioxoisoindolin-O-PEG-OH (MW 2000): also ≥98% from same vendors
Quantified Difference	No purity difference between OMe and OH variants; purity is a class-level quality attribute rather than a compound-specific differentiator
Conditions	HPLC purity specification as reported on vendor Certificates of Analysis

Why This Matters

The 98% purity threshold serves as a procurement quality gate: vendors falling below this specification should be excluded, but selection between the OMe and OH variants must be driven by terminal-group chemistry, not purity.

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. Section on impurity effects on DC50 and SAR interpretation. View Source

PEG2000 Linker Length for Ternary Complexes

The MW 2000 PEG spacer in Dioxoisoindolin-O-PEG-OMe (MW 2000) comprises approximately 45 ethylene oxide (-CH₂CH₂O-) repeat units, corresponding to an extended chain length of approximately 16–18 nm and a hydrodynamic radius (Rh) of approximately 2.8–3.2 nm [1]. This places it among the longer flexible PEG linkers used in PROTAC design, substantially exceeding the reach of commonly used PEG4–PEG8 linkers (extended length ~1.4–2.8 nm). Systematic linker-length SAR studies have demonstrated that for PROTACs targeting proteins with deep or sterically shielded binding pockets, longer PEG linkers can improve ternary complex formation efficiency, with DC50 improvements of several-fold reported when linker length is optimized to match the distance between E3 ligase and POI binding sites [2]. The MW 2000 variant specifically enables bridging of protein–protein distances that shorter linkers cannot span, making it appropriate for targets where PEG4–PEG12 linkers yield sub-stoichiometric ternary complex occupancy.

PEG2000 spacer length

Class-level

~16–18 nm

Extended chain length

May enable productive ternary complex geometry for large protein interfaces.

~5.7× longer than PEG8 linker; class-level inference based on polymer physics.

Evidence Dimension	PEG chain length (extended conformation) and hydrodynamic radius
Target Compound Data	MW 2000: ~45 EO units, extended length ~16–18 nm, Rh ~2.8–3.2 nm
Comparator Or Baseline	PEG8 linker (MW ~370): 8 EO units, extended length ~2.8 nm; PEG12 linker (MW ~530): 12 EO units, extended length ~4.2 nm
Quantified Difference	Approximately 5.7× greater extended length than PEG8; approximately 3.8× greater than PEG12
Conditions	Calculated based on 0.35 nm per ethylene oxide unit (crystalline PEG helix); Rh estimated from MW via Rg ≈ 0.0215 × MW^0.58 for PEG in water

Why This Matters

For PROTAC programs targeting proteins with large binding interfaces or sterically occluded lysine ubiquitination sites, the MW 2000 linker provides the spatial reach necessary to enable productive ternary complex geometry, a parameter that cannot be achieved with shorter PEG linkers without redesign of the warhead or E3 ligand attachment points.

• [1] Calculated from PEG physical chemistry: extended length per EO unit ≈ 0.35 nm (crystalline PEG helix); Rh ≈ 0.0215 × MW^0.58 nm (PEG in water). View Source
• [2] SINOPEG. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? March 2026. Sections on linker length optimization and DC50 improvement. View Source

Room-Temperature Shipping Stability

Dioxoisoindolin-O-PEG-OMe (MW 2000) is specified for room-temperature shipping, with documented stability at ambient temperature for several days during ordinary transit and customs processing . This contrasts with many pre-activated aminooxy and thiol-functionalized PEG linkers that require cold-chain shipment (blue ice or dry ice) to prevent degradation, adding logistical cost and risk of thermal excursion. The room-temperature shipping tolerance is directly attributable to the phthalimidoxy protection strategy: the protected aminooxy group is chemically inert at ambient conditions, unlike free aminooxy or maleimide groups that undergo gradual hydrolysis or oxidation . The long-term storage specification (powder -20°C for 3 years) ensures that following ambient shipment, the compound can be placed directly into freezer storage without degradation penalty .

Shipping stability

Reported

Room-temperature shipping; stable for several days in transit

Free aminooxy/maleimide linkers: typically require cold-chain logistics

Supports simplified international procurement without cold-chain validation.

Attributed to phthalimidoxy protection inertness.

Evidence Dimension	Shipping condition requirement
Target Compound Data	Room temperature shipping; stable at ambient temperature for several days
Comparator Or Baseline	m-PEG-Aminooxy (MW 2000): typically requires blue ice or -20°C shipping due to free aminooxy reactivity; maleimide-PEG linkers: require cold-chain to prevent maleimide hydrolysis
Quantified Difference	Room-temperature vs. cold-chain shipping; elimination of dry ice/blue ice logistics cost
Conditions	Ordinary shipping duration (3–7 days) including customs processing

Why This Matters

Procurement from international suppliers is simplified; no cold-chain validation is required upon receipt, reducing shipping costs and eliminating the risk of compound degradation due to thermal excursion during transit.

Dioxoisoindolin-O-PEG-OMe (MW 2000) Application Scenarios

Multi-Step Assembly with Orthogonal Deprotection

In PROTAC synthetic workflows where the target-protein warhead is installed first via amide or click chemistry, followed by E3 ligase ligand conjugation via oxime ligation, Dioxoisoindolin-O-PEG-OMe (MW 2000) provides the necessary chemical orthogonality: the methoxy terminus remains inert throughout all steps, and the phthalimidoxy group is selectively deprotected with hydrazine only after the warhead has been conjugated . This sequential deprotection strategy prevents premature oxime formation that would occur with free aminooxy linkers such as m-PEG-Aminooxy (MW 2000), enabling clean isolation of the intermediate prior to final PROTAC assembly .

Long-Term Stock Stability for PROTAC Libraries

For medicinal chemistry groups running iterative PROTAC SAR campaigns over 2–3 years, the defined 3-year powder shelf-life at -20°C of Dioxoisoindolin-O-PEG-OMe (MW 2000) ensures that a single procurement lot can support an entire program . This eliminates the confounding variable of linker degradation that can occur with pre-activated aminooxy linkers, where batch-to-batch variability in free aminooxy content has been documented to shift apparent DC50 values and obscure true SAR trends [1][2].

PROTACs Targeting Large Binding Interfaces

The MW 2000 PEG spacer provides an extended reach of approximately 16–18 nm, substantially exceeding the span of standard PEG4–PEG12 linkers . This makes Dioxoisoindolin-O-PEG-OMe (MW 2000) particularly suitable for PROTACs designed against proteins where the E3 ligase binding site and the target protein binding site are separated by distances that shorter linkers cannot bridge effectively. Linker-length optimization studies have demonstrated that DC50 values can improve several-fold when the PEG spacer length is matched to the inter-protein distance required for productive ternary complex formation [3].

Global Multi-Site PROTAC Projects

The room-temperature shipping stability of Dioxoisoindolin-O-PEG-OMe (MW 2000) simplifies distribution to collaborating laboratories across different geographies . Unlike cold-chain-dependent linkers that risk degradation during customs delays, this compound can be shipped at ambient temperature without specialized packaging, reducing logistics costs and ensuring that all sites receive linker of identical quality for cross-site reproducibility of PROTAC synthesis and biological evaluation.

Application

Selection Property

Validation Focus

Sequential multi-step PROTAC assembly

Orthogonal protection strategy (inert methoxy + protected aminooxy)

Intermediate purity after sequential deprotection

Multi-year PROTAC SAR campaigns

Defined powder storage stability profile

Lot-to-lot linker reactivity consistency

Ternary complex design for large protein interfaces

Extended PEG2000 spacer length

Ternary complex geometry and DC50 optimization

Multi-site collaborative research programs

Room-temperature shipping tolerance

Cross-site linker quality uniformity

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. Section on batch-to-batch variability and DC50 reproducibility. View Source
• [2] SINOPEG. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? March 2026. Section on batch-to-batch variation and SAR reliability. View Source
• [3] SINOPEG. How Does Monodisperse Polyethylene Glycol Enhance the Performance of PROTAC Drugs? March 2026. Section on DC50 improvement through linker length optimization. View Source